Cas no 2680737-84-0 (5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2680737-84-0
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 5648436
• PubChem ID: 165918994
• Update Time: 2025-06-08

5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276957
• 5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-1,2-oxazole-3-carboxylic acid
• 2680737-84-0
• 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H12N2O5/c1-3-4-16-10(15)11-6(2)8-5-7(9(13)14)12-17-8/h3,5-6H,1,4H2,2H3,(H,11,15)(H,13,14)
• InChI Key： RJBLZCPGDICMCB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C(C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2680737-84-0)

5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680737-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the oxazole family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its oxazole core and the presence of functional groups such as the carbamate and hydroxyl moieties, make it a promising candidate for further investigation in drug discovery and development.

The oxazole ring is a five-membered heterocyclic structure containing one oxygen atom and two carbon atoms. This ring system is known for its stability and ability to engage in hydrogen bonding, making it a valuable component in medicinal chemistry. The presence of the carbamate group at the 1-position and an ethyl chain extending from the 1-position further enhances the compound's potential for interaction with biological targets. These features suggest that 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid may exhibit properties such as bioavailability, solubility, and metabolic stability, which are critical factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in oxazole derivatives due to their reported activities as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The structural motif of 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid aligns well with this trend, as it combines the favorable properties of the oxazole core with additional functional groups that can modulate biological activity. Specifically, the carbamate group can serve as a hinge-binding moiety or participate in covalent interactions with biological targets, while the ethyl chain provides a flexible linker that can optimize binding affinity.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The unique structural features of 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid suggest that it may interact with enzymes such as kinases or other signaling molecules involved in disease processes. For instance, oxazole derivatives have been reported to inhibit protein-protein interactions by disrupting hydrogen bonding networks or by mimicking natural substrates.

Furthermore, the compound's solubility profile is an important consideration for its potential use in drug formulations. The presence of polar functional groups such as the carbamate and hydroxyl groups enhances water solubility, which is crucial for oral or injectable medications. This solubility can also facilitate cellular uptake and distribution within the body, improving overall bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been particularly useful in predicting how compounds like 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid might interact with biological targets. These studies have shown that oxazole derivatives can bind to enzymes with high affinity due to their ability to form multiple hydrogen bonds and hydrophobic interactions. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for further development.

The synthesis of 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have allowed chemists to construct intricate structures with high precision. Additionally, green chemistry principles have been increasingly applied to reduce waste and improve sustainability in synthetic routes.

The pharmacokinetic properties of this compound are also a critical area of interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated before moving from preclinical to clinical studies. Preliminary data suggest that 5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid may exhibit favorable pharmacokinetic profiles due to its moderate molecular weight and polar functional groups. These characteristics typically contribute to good oral bioavailability and reduced clearance rates.

In conclusion,5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2680737-84-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in terms of bioactivity modulation and pharmacokinetic properties. As research continues to uncover new applications for oxazole derivatives,this compound holds significant promise for contributing to advancements in medicine.